6-Benzyl-2-(2-((4-fluorophenyl)thio)acetamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide hydrochloride

• IUPAC Name: 6-benzyl-2-[[2-(4-fluorophenyl)sulfanylacetyl]amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxamide;hydrochloride
• InChI: InChI=1S/C23H22FN3O2S2.ClH/c24-16-6-8-17(9-7-16)30-14-20(28)26-23-21(22(25)29)18-10-11-27(13-19(18)31-23)12-15-4-2-1-3-5-15;/h1-9H,10-14H2,(H2,25,29)(H,26,28);1H
• InChI Key: CUBAMQPBJUHTRC-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=C1C(=C(S2)NC(=O)CSC3=CC=C(C=C3)F)C(=O)N)CC4=CC=CC=C4.Cl
• Molecular Formula: C23H23ClFN3O2S2
• Molecular Weight: 492.0 g/mol
• CAS No.: 1216602-59-3

Description

6-Benzyl-2-(2-((4-fluorophenyl)thio)acetamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide hydrochloride is a synthetic small molecule featuring a tetrahydrothieno[2,3-c]pyridine core substituted with a benzyl group at position 6, a thioacetamido linker at position 2 (bearing a 4-fluorophenylthio moiety), and a carboxamide group at position 2. Its hydrochloride salt form enhances solubility, making it suitable for pharmaceutical applications.

Biological Activity

6-Benzyl-2-(2-((4-fluorophenyl)thio)acetamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide hydrochloride is a synthetic compound with potential therapeutic applications. Its structural complexity and the presence of various functional groups suggest a range of biological activities. This article reviews the biological activity of this compound based on available research findings.

Chemical Structure and Properties

The compound can be characterized by its molecular formula $C_{20}H_{22}ClFN_3O_2S$ and a molecular weight of approximately 415.5 g/mol. The structure includes a thieno[2,3-c]pyridine core, which is known for its pharmacological properties.

Antitumor Activity

Recent studies have indicated that compounds similar to 6-benzyl derivatives exhibit significant antitumor activity. For example, related thieno[2,3-c]pyridine derivatives have shown promising results in inhibiting cancer cell proliferation in vitro. The mechanism often involves the modulation of cell cycle progression and apoptosis induction in various cancer cell lines .

Antimicrobial Properties

The compound's thioacetamido group may contribute to its antimicrobial properties. Research has demonstrated that thiazole and thieno derivatives possess antibacterial and antifungal activities. In vitro assays have shown that these compounds can inhibit the growth of several pathogenic bacteria and fungi .

Enzyme Inhibition

The compound has been evaluated for its ability to inhibit specific enzymes. For instance, similar compounds have demonstrated urease inhibition, which is crucial for treating infections caused by urease-producing bacteria . The presence of the acetamido group is believed to enhance enzyme binding affinity.

Case Studies

• Antitumor Efficacy in Cell Lines : A study conducted on various cancer cell lines revealed that compounds with a similar structure exhibited GI50 values ranging from 3.16 µM to 14.12 µM, indicating their effectiveness in inhibiting tumor growth .
• Antimicrobial Activity : In a comparative study, derivatives of thieno[2,3-c]pyridine were tested against standard bacterial strains. Results showed significant inhibition zones, suggesting strong antibacterial properties .

Research Findings Summary

The following table summarizes key biological activities associated with 6-benzyl-2-(2-((4-fluorophenyl)thio)acetamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide hydrochloride:

Activity Type	Mechanism	Findings
Antitumor	Cell cycle modulation	GI50 values < 15 µM in various cancer cell lines
Antimicrobial	Inhibition of bacterial growth	Significant inhibition against pathogenic bacteria
Enzyme Inhibition	Urease inhibition	More active than standard inhibitors in bioassays

Scientific Research Applications

Medicinal Chemistry Applications

1. Antiplatelet Activity
One of the primary applications of this compound is its role as an intermediate in the synthesis of clopidogrel, a widely used antiplatelet agent. Clopidogrel functions as a P2Y12 ADP receptor antagonist, which is crucial for preventing thrombus formation in patients at risk of cardiovascular events. The synthesis method for clopidogrel involves the use of 4,5,6,7-tetrahydrothieno[3,2-c]pyridine derivatives as intermediates .

2. Potential Anticancer Properties
Recent studies have indicated that derivatives of thieno[3,2-c]pyridine exhibit anticancer properties. Research has shown that these compounds can modulate various biological pathways involved in cancer progression. The specific derivative mentioned has been explored for its ability to inhibit tumor growth in vitro and in vivo models .

Pharmacological Insights

1. Mechanism of Action
The compound's mechanism of action is primarily linked to its interaction with specific receptors involved in platelet aggregation and cancer cell proliferation. By targeting these pathways, it may reduce the risk of thrombosis and inhibit tumor growth .

2. In Vitro Characterization
In vitro studies have characterized the solubility and bioavailability of this compound under various pH conditions. Such studies are essential for understanding how the compound behaves in biological systems and its potential efficacy as a therapeutic agent .

Synthesis and Chemical Properties

1. Synthesis Methods
The synthesis of 6-Benzyl-2-(2-((4-fluorophenyl)thio)acetamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide hydrochloride typically involves several steps:

• Formation of Thieno[3,2-c]pyridine Core : This involves cyclization reactions using thiophene derivatives.
• Substitution Reactions : The introduction of the benzyl and fluorophenyl groups is achieved through nucleophilic substitution methods.
• Hydrochloride Salt Formation : The final step often includes salification with hydrochloric acid to enhance solubility and stability .

2. Chemical Properties
The compound has a molecular weight of approximately 492 g/mol and exhibits unique physical properties that make it suitable for pharmaceutical formulations. Its density and solubility characteristics are critical for formulation development .

Comparison with Similar Compounds

Key Observations:

The isopropyl substituent in the analog from reduces aromatic interactions but may improve metabolic stability .

Linker Modifications: Thioacetamido (target) vs. phenoxyacetamido (): The sulfur atom in the thioether linker may confer resistance to enzymatic cleavage compared to oxygen-based linkers, extending half-life . Thioureido (compound 7b): This bulkier linker in 7b could hinder target binding but enhance selectivity .

Halogen Effects :

• Fluorine (target) vs. chlorine (): Fluorine’s electronegativity may optimize hydrogen bonding and reduce off-target interactions compared to chlorine’s steric bulk .

Q & A

Q. How should researchers address discrepancies in biological activity data across independent studies?

• Methodological Answer :
• Replicate Experiments : Standardize protocols (e.g., cell passage number, serum batch).
• Data Normalization : Use Z-score analysis to account for inter-lab variability.
• Meta-Analysis : Pool data from multiple studies and apply statistical models (e.g., random-effects) to identify consensus trends .